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Compound of Interest

Compound Name: Dec-5-ene

Cat. No.: B1669984 Get Quote

An In-depth Technical Guide to the Safety and Handling of Dec-5-ene

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Dec-5-ene, intended

for use by professionals in research and development. The following sections detail the

physical and chemical properties, hazard classifications, handling precautions, and emergency

procedures for both cis- and trans- isomers of Dec-5-ene.

Physicochemical Properties
A summary of the key physical and chemical properties for the cis- and trans-isomers of Dec-5-
ene is presented in Table 1. This data is essential for understanding the behavior of the

substance in various experimental settings.

Table 1: Physicochemical Properties of Dec-5-ene Isomers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1669984?utm_src=pdf-interest
https://www.benchchem.com/product/b1669984?utm_src=pdf-body
https://www.benchchem.com/product/b1669984?utm_src=pdf-body
https://www.benchchem.com/product/b1669984?utm_src=pdf-body
https://www.benchchem.com/product/b1669984?utm_src=pdf-body
https://www.benchchem.com/product/b1669984?utm_src=pdf-body
https://www.benchchem.com/product/b1669984?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property cis-5-Decene trans-5-Decene

CAS Number 7433-78-5[1][2][3][4] 7433-56-9[5][6][7]

Molecular Formula C₁₀H₂₀[1][8] C₁₀H₂₀[5]

Molecular Weight 140.27 g/mol [1][8] 140.27 g/mol [5]

Appearance Clear colorless liquid Colorless liquid[5][7]

Boiling Point 60 °C / 20 mmHg[4] 170 °C / 750 mmHg[6]

Density 0.75 g/mL[4] 0.74 g/mL at 25 °C[6]

Refractive Index 1.4240-1.4260[4] n20/D 1.424[6]

Melting Point -112°C[4] Not available

Safety and Hazard Information
Dec-5-ene is a flammable liquid and requires careful handling to prevent ignition and exposure.

The GHS classification and toxicological data are summarized in the tables below.

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication.

Table 2: GHS Hazard Classification for cis-5-Decene[1][9]

Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor[1]

Aspiration Hazard 1

H304: May be fatal if

swallowed and enters

airways[1]

Table 3: GHS Hazard Classification for trans-5-Decene[5]
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure
3

H335: May cause respiratory

irritation

Toxicological Data
Toxicological information is crucial for assessing the potential health risks associated with

exposure.

Table 4: Acute Toxicity of trans-5-Decene

Test Route Species Value

LD50 Intravenous Mouse 100 mg/kg[5][7]

No specific LD50 data was found for cis-5-Decene from the provided search results.

Handling and Storage Precautions
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel.

Personal Protective Equipment (PPE)
The following PPE should be worn when handling Dec-5-ene:

Eye Protection: Eyeshields or faceshields.[6]

Hand Protection: Chemical-resistant gloves.[6]
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Respiratory Protection: Use a respirator with an appropriate filter (e.g., type ABEK

(EN14387)) when ventilation is inadequate.[6]

Body Protection: Standard laboratory coat.

Safe Handling Practices
Keep away from heat, sparks, open flames, and hot surfaces.[9]

Use only non-sparking tools.[10]

Take precautionary measures against static discharge.[10]

Ground and bond containers and receiving equipment.[10]

Avoid breathing vapors or mist.

Wash hands thoroughly after handling.

Storage Conditions
Store in a well-ventilated place.[9]

Keep the container tightly closed.[9]

Keep cool.[9]

Store in a flammable liquids storage area.

Emergency Procedures
In the event of an emergency, follow these first aid and fire-fighting measures.

First Aid Measures
If Swallowed: Immediately call a POISON CENTER or doctor. Do NOT induce vomiting.[9]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or

shower.[9]
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If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam to

extinguish.[9]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

[10] Vapors may travel to a source of ignition and flash back.

Experimental Protocols Overview
Detailed experimental protocols for the specific safety testing of Dec-5-ene are not publicly

available. However, standardized methods are typically followed for determining key safety

parameters.

Flash Point Determination
The flash point of a volatile material is the lowest temperature at which its vapors will ignite in

the presence of an ignition source.[11][12] Two primary methods are used:

Closed-Cup Method: The sample is heated in a sealed container, which generally results in a

lower flash point as vapors are contained.[12][13] This method is common for volatile liquids.

[13]

Open-Cup Method: The sample is heated in a container open to the atmosphere.[13] This

method typically yields a higher flash point and is used for less volatile substances.[13]

The flash point for trans-5-Decene is reported as 46 °C (114.8 °F) using a closed-cup method.

[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.tcichemicals.com/BE/en/sds/D2163_EU_6N.pdf
https://www.cpchem.com/sites/default/files/2020-05/01543304.pdf
https://www.benchchem.com/product/b1669984?utm_src=pdf-body
https://www.oil-tester.com/mt/a-practical-6-step-guide-how-to-test-flash-point-avoid-critical-errors/
https://www.scimed.co.uk/education/flash-point-testing-explained-what-is-flash-point/
https://www.scimed.co.uk/education/flash-point-testing-explained-what-is-flash-point/
https://filab.fr/en/our-technical-resources/laboratory-measurement-flash-point/
https://filab.fr/en/our-technical-resources/laboratory-measurement-flash-point/
https://filab.fr/en/our-technical-resources/laboratory-measurement-flash-point/
https://filab.fr/en/our-technical-resources/laboratory-measurement-flash-point/
https://www.sigmaaldrich.com/US/en/product/aldrich/110485
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acute Toxicity (LD50) Testing
The LD50 (Lethal Dose, 50%) is a measure of the acute toxicity of a substance.[14] It is the

dose required to kill half the members of a tested population after a specified test duration.[14]

[15] The general procedure involves:

Animal Selection: Typically, rats or mice are used.[14]

Dose Administration: The substance is administered to groups of animals at several dose

levels. The route of administration (e.g., oral, intravenous) is a critical parameter.[15]

Observation: The animals are observed for a set period, and mortality is recorded.[16]

Statistical Analysis: The LD50 value is calculated from the mortality data.[16]

Alternative methods that reduce the number of animals required, such as the Up-and-Down

Procedure (UDP), are now more commonly used.[17]

Visualized Safety Workflow
The following diagram illustrates the logical workflow for the safe handling of Dec-5-ene, from

preparation to disposal.
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Dec-5-ene Safe Handling Workflow
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Caption: Workflow for the safe handling of Dec-5-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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